Cas no 7686-40-0 (Benzo[d][1,2,3]thiadiazol-5-ol)

• Product Name: Benzo[d][1,2,3]thiadiazol-5-ol
• CAS No: 7686-40-0
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 2736473
• PubChem ID: 20316939
• Update Time: 2025-04-21

Benzo[d][1,2,3]thiadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,2,3]thiadiazol-5-ol
• 7686-40-0
• 1,2,3-Benzothiadiazol-5-ol
• NHIUNLRPUWWODC-UHFFFAOYSA-N
• DB-407088
• SCHEMBL2211155

• Inchi： 1S/C6H4N2OS/c9-4-1-2-6-5(3-4)7-8-10-6/h1-3,9H
• InChI Key： NHIUNLRPUWWODC-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=N1)O

Computed Properties

• Exact Mass: 152.00443393Da
• Monoisotopic Mass: 152.00443393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.3Ų